Cas no 898648-36-7 (5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 898648-36-7
• MF: C₁₂H₈Cl₃N₃OS
• MW: 348.635417938232
• CID: 5423606
• Update Time: 2025-08-03

5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3,5-dichlorophenyl)-2-methylsulfanylpyrimidine-4-carboxamide
• 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C12H8Cl3N3OS/c1-20-12-16-5-9(15)10(18-12)11(19)17-8-3-6(13)2-7(14)4-8/h2-5H,1H3,(H,17,19)
• InChI Key： BYOUXKCTJRYTKG-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=CC(Cl)=CC(Cl)=C2)=O)=N1

Additional information on 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

Introduction to 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898648-36-7)

5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898648-36-7, belongs to the pyrimidine class of heterocyclic aromatic compounds. Pyrimidines are fundamental structures in biochemistry, playing crucial roles in nucleic acid synthesis and various metabolic pathways. The unique structural features of this compound, including its 5-chloro and N-(3,5-dichlorophenyl) substituents, contribute to its distinct chemical properties and potential biological activities.

The presence of multiple chlorine atoms in the molecule enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The 2-(methylsulfanyl) group introduces a sulfur atom into the structure, which can participate in various chemical reactions, including nucleophilic substitutions and metal coordination. These features make the compound a versatile building block for the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. The compound 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide has been investigated for its potential applications in treating various diseases. One of the most promising areas of research is its role in anticancer therapy. Pyrimidine-based compounds have shown efficacy in inhibiting key enzymes involved in tumor growth and proliferation. The structural motifs present in this compound suggest that it may interact with biological targets such as kinases and other enzymes essential for cancer cell survival.

Recent studies have highlighted the importance of halogenated pyrimidines in drug discovery. The chlorine atoms in this compound can serve as handles for further functionalization, allowing researchers to design molecules with enhanced binding affinity and selectivity. For instance, modifications at the 3,5-dichlorophenyl moiety could lead to derivatives with improved pharmacokinetic properties or altered target specificity. Such modifications are critical for developing drugs that are both effective and safe for clinical use.

The synthesis of 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These methodologies not only enhance the efficiency of the synthesis but also allow for greater control over regioselectivity and stereochemistry.

The biological activity of this compound has been evaluated through various in vitro assays. Initial studies have demonstrated that it exhibits inhibitory effects on certain enzymes linked to cancer cell pathways. For example, it has shown potential in suppressing the activity of tyrosine kinases, which are overexpressed in many solid tumors. Additionally, preliminary pharmacokinetic studies suggest that the compound has a reasonable bioavailability profile, making it a promising candidate for further development.

The structural diversity inherent in pyrimidine derivatives like 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide allows for extensive molecular optimization. Researchers can modify various parts of the molecule to fine-tune its biological activity while maintaining overall structural integrity. This flexibility is crucial for developing drugs that target specific disease mechanisms without causing unintended side effects.

In conclusion, 5-chloro-N-(3,5-dichlorophenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898648-36-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further research and development in areas such as oncology and anti-inflammatory therapies. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.